4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole
Overview
Description
4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole (BDFT) is an organofluorine compound that is of interest to the scientific community due to its potential applications in the fields of drug synthesis, materials science, and biochemical research. BDFT is structurally similar to other organofluorine compounds, such as bromofluoropropane (BFP) and hexafluoropropene (HFP), which are commonly used in the synthesis of pharmaceutical compounds and have a wide range of uses in the laboratory.
Mechanism of Action
The mechanism of action of 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole is not well understood. However, it is believed to involve the formation of a reactive intermediate, such as a bromonium ion, which then undergoes a nucleophilic substitution reaction with a variety of nucleophiles. This is followed by a series of reactions that lead to the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole are not well understood. However, it is believed to have a wide range of effects, including the inhibition of enzymes, the regulation of gene expression, and the modulation of cell signaling pathways. In addition, 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole has been shown to have anti-inflammatory and anti-oxidant properties, suggesting that it may have potential therapeutic applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole in laboratory experiments include its high yield and low cost, as well as its versatility in the synthesis of a variety of compounds. However, there are some limitations to using 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole in laboratory experiments. For example, it is a volatile compound and must be handled with caution due to its potential to form explosive mixtures with air. In addition, 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole is a reactive compound and must be stored in an inert atmosphere to prevent unwanted side reactions.
Future Directions
The potential future directions for 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole include further research into its mechanism of action and its potential therapeutic applications. In addition, further research into its use as a precursor for the synthesis of fluorinated materials could lead to the development of new materials with improved properties. Finally, further research into its biochemical and physiological effects could lead to the development of new drugs and therapies for the treatment of various diseases.
Synthesis Methods
4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole can be synthesized by a variety of methods, including the direct fluorination of 2-bromo-1,1-difluoroethyl thiazole, the nucleophilic substitution of a bromine atom in 2-bromo-1,1-difluoroethyl thiazole with trifluoromethanesulfonic acid, and the reaction of 2-bromo-1,1-difluoroethyl thiazole with trifluoromethyl triflate. The direct fluorination method is the most commonly used and involves the reaction of 2-bromo-1,1-difluoroethyl thiazole with elemental fluorine in an inert atmosphere. This method is preferred due to its high yield and low cost.
Scientific Research Applications
4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole is a versatile compound that has a wide range of applications in the fields of drug synthesis, materials science, and biochemical research. In drug synthesis, 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole can be used as a starting material for the synthesis of a variety of pharmaceutical compounds, such as antifungal and antiviral agents. In materials science, 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole can be used as a precursor to the synthesis of fluoropolymers and other fluorinated materials. In biochemical research, 4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole has been used to study the structure and function of proteins and enzymes, as well as to investigate the mechanism of action of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole' involves the reaction of 2-(trifluoromethyl)thiazol-4-amine with 2-bromo-1,1-difluoroethane in the presence of a base to form the desired product.", "Starting Materials": [ "2-(trifluoromethyl)thiazol-4-amine", "2-bromo-1,1-difluoroethane", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve 2-(trifluoromethyl)thiazol-4-amine in a suitable solvent (e.g. DMF, DMSO) and add the base (e.g. potassium carbonate) to the solution.", "Step 2: Add 2-bromo-1,1-difluoroethane to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
2763776-99-2 |
Product Name |
4-(2-bromo-1,1-difluoroethyl)-2-(trifluoromethyl)-1,3-thiazole |
Molecular Formula |
C6H3BrF5NS |
Molecular Weight |
296.1 |
Purity |
95 |
Origin of Product |
United States |
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